2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether

• Molecular Formula: C25H18ClNO3
• Molecular Weight: 415.9 g/mol
• IUPAC Name: 2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-8-[(2-chlorophenyl)methoxy]quinoline
• InChI: InChI=1S/C25H18ClNO3/c26-21-6-2-1-4-19(21)15-28-23-7-3-5-18-10-12-20(27-25(18)23)11-8-17-9-13-22-24(14-17)30-16-29-22/h1-14H,15-16H2/b11-8+
• InChI Key: CFFFBRIGKSGORY-DHZHZOJOSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C3=NC4=C(C=CC=C4OCC5=CC=CC=C5Cl)C=C3
• SMILES: C1OC2=C(O1)C=C(C=C2)C=CC3=NC4=C(C=CC=C4OCC5=CC=CC=C5Cl)C=C3

Description

2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether, also known as BQ-123, is a selective endothelin A (ETA) receptor antagonist. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether works by selectively blocking the ETA receptor, which is responsible for vasoconstriction, cell proliferation, and inflammation. The ETA receptor is expressed in various tissues, including the lungs, heart, kidneys, and blood vessels. When activated, the ETA receptor causes vasoconstriction, which can lead to hypertension and other cardiovascular diseases. By blocking this receptor, 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether can improve blood flow, reduce inflammation, and inhibit tumor growth.
Biochemical and Physiological Effects:
2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether has been shown to have a number of biochemical and physiological effects, including reducing blood pressure, improving cardiac function, inhibiting tumor growth, and reducing inflammation. In animal studies, 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether has been shown to improve pulmonary hypertension, heart failure, and cancer outcomes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether in lab experiments is its selectivity for the ETA receptor. This allows researchers to specifically target this receptor and study its effects on various diseases. However, one of the limitations of using 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether is its potential toxicity and side effects. Researchers must carefully monitor the dosage and administration of 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether to avoid any adverse effects.

Future Directions

There are several future directions for the study of 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether. One potential area of research is its use in the treatment of pulmonary hypertension and heart failure. 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether has been shown to improve cardiac function and reduce pulmonary hypertension in animal studies, and further research is needed to determine its potential therapeutic applications in humans. Another area of research is its use in cancer treatment. 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether has been shown to inhibit tumor growth in animal studies, and further research is needed to determine its potential as an anticancer agent. Finally, researchers may also explore the development of new ETA receptor antagonists with improved selectivity and reduced toxicity.

Synthesis Methods

2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether can be synthesized using a variety of methods, including solid-phase peptide synthesis, solution-phase peptide synthesis, and modified Ugi reaction. The most commonly used method for synthesizing 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether is solid-phase peptide synthesis, which involves the stepwise addition of amino acids to a resin-bound peptide chain. The final product is then cleaved from the resin and purified using high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether has been extensively studied for its potential therapeutic applications in various diseases, including pulmonary hypertension, heart failure, and cancer. It works by selectively blocking the ETA receptor, which is responsible for vasoconstriction, cell proliferation, and inflammation. By blocking this receptor, 2-[2-(1,3-Benzodioxol-5-yl)vinyl]-8-quinolinyl 2-chlorobenzyl ether can improve blood flow, reduce inflammation, and inhibit tumor growth.